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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Available Physical Property Data

The table below summarizes the key physical and thermodynamic properties of 1,12-Dodecanediamine
found in the search results. Please note that these are not direct mechanical properties like tensile strength or

modulus [1] [2].

Property Value Unit Source | Notes

Molecular Formula Ci2H2sN2 - [1]

Molecular Weight 200.3641 g/mol [1]

Melting Point 391.52 K (approx. 118.4 Joback Calculated Property
°C) (2]

Boiling Point 619.02 K (approx. 345.9 Joback Calculated Property
°C) (2]

Critical Temperature 799.85 K Joback Calculated Property

(2]
Critical Pressure 2010.00 kPa Critical Property [2]
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Property Value Unit Source | Notes
Standard Enthalpy of 63.59 kJ/mol Joback Calculated Property
Vaporization [2]

Suggested Experimental Pathways

Since direct data is unavailable, here are practical steps you can take to obtain the mechanical properties of

1,12-Dodecanediamine:

e Consult Specialized Databases: Search in-depth scientific databases such as SciFinder, Reaxys,
or Springer Materials, which often contain more comprehensive property data than general web
searches.

¢ Refer to Supplier Data Sheets: Chemical suppliers that produce 1,12-Dodecanediamine (e.g., TCI
Chemicals, Sigma-Aldrich) often provide detailed technical data sheets including purity, melting point,
and sometimes other physical characteristics.

¢ Review Polymer Literature: As a monomer, its mechanical properties are most relevant within
polymers. Search for studies on Nylon-12, which is derived from its lactam counterpart, or specific
polyamides and polyesteramides synthesized from 1,12-Dodecanediamine [3].

Proposed Workflow for Property Characterization

The following diagram outlines a generalized experimental workflow for characterizing the mechanical
properties of a chemical compound like 1,12-Dodecanediamine, which you could use as a reference for

your own testing protocols.
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Compare with T

Experimental Workflow for Characterizing Polymer Monomers

How to Proceed

To build your comparison guide, I recommend:

¢ Shifting Focus to Polymer Properties: The most valuable application of 1,12-Dodecanediamine is
as a building block for high-performance materials like polyamide plastics [3]. Research the
mechanical properties of the resulting polymers (e.g., Nylon-12) for a more practical comparison.

e Broadening the Search Scope: Look for scientific articles that specifically use 1,12-
Dodecanediamine as a monomer and report on the mechanical performance (tensile strength,
Young's modulus, elongation at break) of the synthesized material.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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